2-[(4-Chlorophenyl)carbamoylamino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• CAS RN: 5971-05-1
• Molecular Formula: C17H18ClN3O2S
• Molecular Weight: 363.9 g/mol
• IUPAC Name: 2-[(4-chlorophenyl)carbamoylamino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C17H18ClN3O2S/c1-9-2-7-12-13(8-9)24-16(14(12)15(19)22)21-17(23)20-11-5-3-10(18)4-6-11/h3-6,9H,2,7-8H2,1H3,(H2,19,22)(H2,20,21,23)
• InChI Key: NBJRSHYWUWNHMK-UHFFFAOYSA-N
• SMILES: CC1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)NC3=CC=C(C=C3)Cl

Description

2-[(4-Chlorophenyl)carbamoylamino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promise in various applications due to its unique properties and mechanism of action.

Mechanism of Action

The mechanism of action of 2-[(4-Chlorophenyl)carbamoylamino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is not fully understood. However, it is believed to work by binding to specific receptors in the brain and inhibiting the reuptake of dopamine. This results in an increase in dopamine levels, which can have various effects on the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(4-Chlorophenyl)carbamoylamino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide are still being studied. However, it has been shown to have an effect on the dopamine system, which can have various effects on the body, including changes in mood, motivation, and behavior.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-Chlorophenyl)carbamoylamino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in lab experiments is its unique mechanism of action, which can provide insights into the dopamine system and its effects on the body. However, one limitation is that the compound is still being studied, and its full range of effects and potential uses are not yet fully understood.

Future Directions

There are many potential future directions for the study of 2-[(4-Chlorophenyl)carbamoylamino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One area of interest is in the development of new treatments for neurological disorders, such as Parkinson's disease and schizophrenia. Additionally, the compound may have potential as a cancer treatment, and further research is needed to explore this possibility. Other potential future directions include the study of the compound's effects on other neurotransmitter systems and its potential use in drug discovery.

Synthesis Methods

The synthesis of 2-[(4-Chlorophenyl)carbamoylamino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide can be achieved through a multi-step process. One method involves the reaction of 4-chloroaniline with 2-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid, followed by the addition of N,N'-diisopropylcarbodiimide and N-hydroxysuccinimide. The resulting intermediate is then reacted with methyl isocyanate to yield the final product.

Scientific Research Applications

2-[(4-Chlorophenyl)carbamoylamino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been studied for its potential use in various scientific research applications. One area of interest is in the field of neuroscience, where this compound has been shown to have an effect on the dopamine system. It has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of certain cancer cells.